Cas no 1392208-70-6 (5-Fluoro-6-methylpicolinaldehyde hydrate)

• Product Name: 5-Fluoro-6-methylpicolinaldehyde hydrate
• CAS No: 1392208-70-6
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• CID: 4815909
• Update Time: 2023-08-19

5-Fluoro-6-methylpicolinaldehyde hydrate Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-methylpicolinaldehyde hydrate
• AK673769

• Inchi： 1S/C7H6FNO.H2O/c1-5-7(8)3-2-6(4-10)9-5;/h2-4H,1H3;1H2
• InChI Key： PMTFPLBRKYJQRG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)N=C1C.O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Topological Polar Surface Area: 31